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Compound of Interest

2-(Methylsulfonyl)aniline
Compound Name:
hydrochloride

Cat. No.: B2719669

An In-depth Technical Guide to 2-(Methylsulfonyl)aniline Hydrochloride: Properties,
Synthesis, and Applications

Abstract

This technical guide provides a comprehensive overview of 2-(Methylsulfonyl)aniline
hydrochloride, a key chemical intermediate in pharmaceutical research and development. The
document details its fundamental chemical properties, including a thorough analysis of its
molecular formula and weight. Furthermore, it presents a detailed, field-proven methodology for
its synthesis, purification, and analytical characterization. The guide also explores the
compound's applications, particularly its role as a structural motif in the design of targeted
therapeutics. Safety protocols and handling procedures are outlined to ensure its effective and
safe utilization in a laboratory setting. This document is intended for researchers, medicinal
chemists, and drug development professionals who require a practical and in-depth
understanding of this important building block.

Chemical Identity and Core Properties

2-(Methylsulfonyl)aniline hydrochloride is an organic salt consisting of the protonated form
of 2-(methylsulfonyl)aniline with a chloride counter-ion. The presence of the electron-
withdrawing methylsulfonyl group and the basic amino group on the aromatic ring makes it a
versatile reagent in organic synthesis.
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Molecular Formula and Weight

The chemical formula for 2-(Methylsulfonyl)aniline hydrochloride is C7H10CINO2S.[1][2][3]
This formula is derived from its parent compound, 2-(methylsulfonyl)aniline (C7HoNO2S), by the
addition of one molecule of hydrogen chloride (HCI).

The molecular weight is a critical parameter for all stoichiometric calculations in synthesis and
analysis. It is calculated based on the atomic masses of its constituent elements.

e Carbon (C): 7 x 12.011 = 84.077

Hydrogen (H): 10 x 1.008 = 10.080

Chlorine (CI): 1 x 35.453 = 35.453

Nitrogen (N): 1 x 14.007 = 14.007

Oxygen (O): 2 x 15.999 = 31.998

Sulfur (S): 1 x 32.065 = 32.065

Total Molecular Weight: 207.68 g/mol [1][2]

Physicochemical and Computed Properties

A summary of the key identifiers and physicochemical properties is provided in the table below
for quick reference. These properties are essential for designing experimental conditions, such
as selecting appropriate solvents for reactions and purification.
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Property Value Source
2-
IUPAC Name methylsulfonylaniline;hydrochl PubChem[1]
oride
CAS Number 205985-95-1 ChemScene[2]
Molecular Formula C7H10CINO2S PubChem[1]
Molecular Weight 207.68 g/mol Sigma-Aldrich
) ) ) Sigma-Aldrich, Thermo
Appearance Solid / Off-white solid )
Fisher[4]
SMILES CS(=0)(=0)clccccclN.Cl Sigma-Aldrich
MEUQLZQZRWBBHV- _ _
INChl Key Sigma-Aldrich
UHFFFAOYSA-N
Topological Polar Surface Area
60.16 A2 ChemScene[?]
(TPSA)
Hydrogen Bond Donors 1 ChemScene[2]
Hydrogen Bond Acceptors 3 ChemScene[2]
Rotatable Bonds 1 ChemScene[2]

Synthesis and Purification Workflow

The synthesis of 2-(Methylsulfonyl)aniline hydrochloride is typically achieved in a two-step
process: first, the synthesis of the free base, 2-(methylsulfonyl)aniline, followed by its
conversion to the hydrochloride salt. The choice of the initial synthetic route for the free base
depends on the availability of starting materials and the desired scale. A common and reliable
method involves the oxidation of a corresponding thioether.

Representative Synthesis Protocol

This protocol describes a plausible laboratory-scale synthesis starting from 2-aminothiophenol.

Step 1: Methylation of 2-Aminothiophenol

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-_Methylsulfonyl_aniline-hydrochloride
https://www.chemscene.com/product/205985-95-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Methylsulfonyl_aniline-hydrochloride
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23202&PLANT=d__ALF
https://www.chemscene.com/product/205985-95-1.html
https://www.chemscene.com/product/205985-95-1.html
https://www.chemscene.com/product/205985-95-1.html
https://www.chemscene.com/product/205985-95-1.html
https://www.benchchem.com/product/b2719669?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2719669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e In a fume hood, dissolve 2-aminothiophenol (1.0 eq) in a suitable solvent such as methanol
or ethanol.

» Add a base, for example, sodium hydroxide (1.1 eq), and stir until fully dissolved.
e Cool the reaction mixture in an ice bath to 0-5 °C.

o Add methyl iodide (1.1 eq) dropwise, maintaining the temperature below 10 °C. The addition
is exothermic, and careful control is necessary to prevent side reactions.

 After the addition is complete, allow the mixture to warm to room temperature and stir for 2-4
hours, monitoring the reaction by Thin Layer Chromatography (TLC).

o Upon completion, remove the solvent under reduced pressure. Extract the resulting residue
with ethyl acetate and wash with brine. Dry the organic layer over anhydrous sodium sulfate,
filter, and concentrate to yield 2-(methylthio)aniline.

Step 2: Oxidation to 2-(Methylsulfonyl)aniline

o Dissolve the crude 2-(methylthio)aniline from the previous step in a solvent like
dichloromethane or acetic acid.

e Cool the solution to 0-5 °C in an ice bath.

o Slowly add an oxidizing agent, such as hydrogen peroxide (2.2 eq) or meta-
chloroperoxybenzoic acid (m-CPBA) (2.2 eq). This step is highly exothermic and requires
careful temperature management to ensure the complete oxidation to the sulfone without
over-oxidation of the aniline.

 Stir the reaction at room temperature for 12-18 hours until TLC analysis indicates the full
consumption of the starting material.

¢ Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

o Extract the product with dichloromethane, wash sequentially with saturated sodium
bicarbonate solution and brine. Dry the organic phase over anhydrous sodium sulfate and
concentrate in vacuo to obtain the free base, 2-(methylsulfonyl)aniline.
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Step 3: Formation of the Hydrochloride Salt

Dissolve the purified 2-(methylsulfonyl)aniline in a minimal amount of a suitable solvent, such
as isopropanol or diethyl ether.

e Slowly add a solution of hydrochloric acid in ether (or bubble HCI gas through the solution)
with stirring.

e The hydrochloride salt will precipitate out of the solution.

o Collect the solid product by vacuum filtration, wash with cold diethyl ether to remove any
residual impurities, and dry under vacuum.

Synthesis Workflow Diagram
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Caption: A generalized workflow for the synthesis of 2-(Methylsulfonyl)aniline hydrochloride.
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Analytical Characterization

To ensure the identity, purity, and quality of the synthesized compound, a series of analytical

tests are required. This self-validating system confirms the structure and quantifies impurities.

Key Analytical Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
confirm the molecular structure. For 2-(Methylsulfonyl)aniline hydrochloride, one would
expect to see characteristic signals for the aromatic protons, the methyl group protons of the
sulfonyl group, and the amine protons.

Mass Spectrometry (MS): This technique confirms the molecular weight of the compound.
For this molecule, one would expect to see a molecular ion peak corresponding to the free
base [M+H]* at approximately 172.05 m/z.

High-Performance Liquid Chromatography (HPLC): HPLC is used to determine the purity of
the compound. A well-developed HPLC method can separate the final product from starting
materials, by-products, and other impurities.[5]

Standard HPLC Protocol for Purity Assessment

This protocol is a standard starting point for method development.

System Preparation: Use an HPLC system equipped with a UV detector.
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um).
Mobile Phase: A gradient of Acetonitrile (A) and Water with 0.1% Trifluoroacetic Acid (B).

Gradient: Start at 10% A, ramp to 90% A over 15 minutes, hold for 2 minutes, then return to
initial conditions and equilibrate for 5 minutes.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 254 nm.
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o Sample Preparation: Prepare a sample solution of ~1 mg/mL in a 50:50 mixture of
acetonitrile and water.

« Injection Volume: 10 pL.

e Analysis: The purity is calculated based on the area percentage of the main peak in the
chromatogram.

Analytical Quality Control Workflow
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Caption: Workflow for the analytical quality control of the final product.
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Applications in Research and Drug Development

2-(Methylsulfonyl)aniline hydrochloride serves as a valuable building block in medicinal
chemistry and drug discovery.[6][7] Its utility stems from the specific physicochemical properties
imparted by its functional groups.

» Scaffold for Kinase Inhibitors: The aniline scaffold is a well-established "hinge-binding" motif
in many kinase inhibitors. The amino group can form critical hydrogen bonds with the
backbone of the kinase hinge region. The 2-substituted aniline framework has been
successfully used in developing potent inhibitors for targets like Mer and c-Met kinases,
which are implicated in various cancers.[8]

¢ Modulation of Physicochemical Properties: The methylsulfonyl group is a strong electron-
withdrawing group and a hydrogen bond acceptor. Its inclusion in a drug candidate can
significantly influence metabolic stability, solubility, and target engagement.

o Pharmaceutical Intermediate: As a stable, crystalline solid, the hydrochloride salt is often
preferred over the free base for storage and handling during multi-step syntheses.[7] Itis a
key intermediate in the synthesis of more complex active pharmaceutical ingredients (APIS).

Safety, Handling, and Storage

Proper handling and storage are paramount to ensure laboratory safety. 2-
(Methylsulfonyl)aniline hydrochloride is classified as hazardous.

Hazard Identification

The compound is associated with the following GHS hazard statements:
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Hazard Code Description Classification

Acute Toxicity, Oral (Category

H302 Harmful if swallowed

4)[1]

Skin Corrosion/Irritation
H315 Causes skin irritation

(Category 2)[1][4]

) o Serious Eye Damage/Irritation

H319 Causes serious eye irritation

(Category 2)[1][4]

Specific Target Organ Toxicity,
H335 May cause respiratory irritation  Single Exposure (Category 3)

[1]14]

Safe Handling and Personal Protective Equipment (PPE)

o Engineering Controls: Always handle this chemical in a certified chemical fume hood to avoid
inhalation of dust.[9]

o Personal Protective Equipment: Wear appropriate PPE, including a lab coat, nitrile gloves,
and chemical safety goggles.[4][10]

o Handling Procedures: Avoid generating dust. Do not eat, drink, or smoke in the handling
area. Wash hands thoroughly after handling.[11][12]

Storage and Disposal

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[11][12]

o Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Do not allow it to enter the environment.[4]

Conclusion

2-(Methylsulfonyl)aniline hydrochloride is a chemical compound of significant interest to the
scientific community, particularly in the field of drug development. Its precise molecular weight
of 207.68 g/mol and formula of C7H10CINO:2S are foundational to its use. The well-defined
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protocols for its synthesis and rigorous analytical characterization enable its reliable application

as a versatile building block. The strategic importance of its aniline and methylsulfonyl moieties

in designing targeted therapeutics underscores its value. Adherence to strict safety and

handling protocols is essential for its responsible use in advancing pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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